Cas no 20288-94-2 (1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-)
20288-94-2 structure
Product Name:1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
CAS No:20288-94-2
MF:C10H14O4
MW:198.215763568878
CID:1392797
PubChem ID:13816383
Update Time:2025-04-20
1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-
- 2,4,6-tris(hydroxymethyl)-3-methylphenol
- 20288-94-2
- DTXSID60550435
-
- Inchi: 1S/C10H14O4/c1-6-7(3-11)2-8(4-12)10(14)9(6)5-13/h2,11-14H,3-5H2,1H3
- InChI Key: SCLQBTCHJYVSLZ-UHFFFAOYSA-N
- SMILES: OC1=C(CO)C=C(CO)C(C)=C1CO
Computed Properties
- Exact Mass: 198.08922
- Monoisotopic Mass: 198.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
20288-94-2 (1,3,5-Benzenetrimethanol, 2-hydroxy-4-methyl-) Related Products
- 54874-26-9(3-(Hydroxymethyl)-2-methylphenol)
- 29922-52-9(2-(Hydroxymethyl)-3-methylphenol)
- 495-08-9(2-(hydroxymethyl)benzene-1,4-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent